13-cis Acitretin O-β-D-Glucuronide
13-cis Acitretin O-β-D-Glucuronide
A major metabolite of the synthetic retinoid 13-cis Acritretin
Brand Name:
Vulcanchem
CAS No.:
146090-81-5
VCID:
VC0194677
InChI:
InChI=1S/C27H34O9/c1-14(10-11-19-16(3)13-20(34-6)18(5)17(19)4)8-7-9-15(2)12-21(28)35-27-24(31)22(29)23(30)25(36-27)26(32)33/h7-13,22-25,27,29-31H,1-6H3,(H,32,33)/b9-7+,11-10+,14-8+,15-12-/t22-,23-,24+,25-,27+/m0/s1
SMILES:
CC1=CC(=C(C(=C1C=CC(=CC=CC(=CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C)C)C)OC
Molecular Formula:
C27H34O9
Molecular Weight:
502.55
13-cis Acitretin O-β-D-Glucuronide
CAS No.: 146090-81-5
Impurities
VCID: VC0194677
Molecular Formula: C27H34O9
Molecular Weight: 502.55
Purity: > 95%
CAS No. | 146090-81-5 |
---|---|
Product Name | 13-cis Acitretin O-β-D-Glucuronide |
Molecular Formula | C27H34O9 |
Molecular Weight | 502.55 |
IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(2Z,4E,6E,8E)-9-(4-methoxy-2,3,6-trimethylphenyl)-3,7-dimethylnona-2,4,6,8-tetraenoyl]oxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C27H34O9/c1-14(10-11-19-16(3)13-20(34-6)18(5)17(19)4)8-7-9-15(2)12-21(28)35-27-24(31)22(29)23(30)25(36-27)26(32)33/h7-13,22-25,27,29-31H,1-6H3,(H,32,33)/b9-7+,11-10+,14-8+,15-12-/t22-,23-,24+,25-,27+/m0/s1 |
SMILES | CC1=CC(=C(C(=C1C=CC(=CC=CC(=CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C)C)C)OC |
Appearance | Yellow Solid |
Description | A major metabolite of the synthetic retinoid 13-cis Acritretin |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (Z,E,E,E)-1-[9-(4-Methoxy-2,3,6-trimethylphenyl)-3,7-dimethyl-2,4,6,8-nonatetraenoate] β-D-Glucopyranuronic Acid; Isoacitretin Glucuronide |
PubChem Compound | 71313019 |
Last Modified | Nov 11 2021 |
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